2-[3-(4-chlorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(3,4-dimethylphenyl)acetamide

• CAS RN: 931726-98-6
• Molecular Formula: C24H21ClN4O3
• Molecular Weight: 448.91
• IUPAC Name: 2-[3-[(4-chlorophenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H21ClN4O3/c1-15-5-10-19(12-16(15)2)27-21(30)14-28-22-20(4-3-11-26-22)23(31)29(24(28)32)13-17-6-8-18(25)9-7-17/h3-12H,13-14H2,1-2H3,(H,27,30)
• InChI Key: FWMKNBIUVXNXOM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=C(C=C4)Cl)C
• solubility: not available

Description

This compound is a pyrido[2,3-d]pyrimidinone derivative, which is a class of compounds known for their wide range of biological activities. The presence of the chlorobenzyl and dimethylphenyl groups could potentially influence its properties and biological activity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a pyrido[2,3-d]pyrimidinone core with a chlorobenzyl group and a dimethylphenyl group attached. These groups could potentially influence its shape, polarity, and other physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrido[2,3-d]pyrimidinone core might be involved in reactions with nucleophiles or bases, while the chlorobenzyl and dimethylphenyl groups could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and overall polarity would determine properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many pyrido[2,3-d]pyrimidinone derivatives are known to have biological activity, but without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific studies, it’s difficult to predict the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. Given the known activities of many pyrido[2,3-d]pyrimidinone derivatives, it could be of interest in medicinal chemistry.